
A Comparative Guide to Soil Nitrogen Analysis:
Near-Infrared Spectroscopy vs. Traditional

Methods

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Nitrogen

Cat. No.: B1195836 Get Quote

For researchers, agricultural scientists, and environmental monitoring professionals, the

accurate determination of soil nitrogen is fundamental. While traditional wet chemistry

methods have long been the standard, Near-Infrared Spectroscopy (NIRS) is emerging as a

powerful, efficient alternative. This guide provides an objective comparison of NIRS against the

conventional Kjeldahl and Dumas methods, supported by experimental data and detailed

protocols to inform your choice of analytical technique.

Performance at a Glance: NIRS vs. Kjeldahl and
Dumas Methods
The selection of an analytical method hinges on a balance of accuracy, speed, cost, and

environmental impact. The following table summarizes the key performance indicators for NIRS

and the two primary traditional methods for total soil nitrogen analysis.
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Parameter
Near-Infrared
Spectroscopy
(NIRS)

Kjeldahl Method Dumas Method

Principle

Measures the

absorption of near-

infrared light by

molecules containing

nitrogen-hydrogen

bonds.

Wet chemical

digestion converts

organic nitrogen to

ammonium, which is

then quantified by

titration.[1][2]

High-temperature

combustion converts

all nitrogen forms to

N₂ gas, which is

measured by a

thermal conductivity

detector.[3][4]

Sample Preparation
Drying, grinding, and

sieving.[5][6]

Drying, grinding,

weighing, and addition

of acid and catalyst.[7]

[8]

Drying, grinding, and

weighing into tin

capsules.[9]

Analysis Time per

Sample

~30 seconds to 2

minutes.[10]
1 to 2 hours. 3 to 5 minutes.[4][11]

Accuracy (R² vs.

Reference)

0.78 - 0.98 (highly

dependent on

calibration model).[12]

High (often the

reference method).

High (comparable to

Kjeldahl).[13]

Precision (RSD)
3% - 6% (dependent

on calibration).[14]
< 2%.[14] 2% - 4%.[14]

Limit of Detection

(LOD)

Dependent on

calibration model.
~0.01% N.[7] ~0.01 g/kg N.[15]

Sample Throughput

High (up to 180

samples/hour with

automation).[10]

Low (a batch of 20

samples can take a

full workday).

High (up to 15

samples/hour with an

autoloader).[10]

Chemicals Required None for analysis.

Concentrated sulfuric

acid, catalyst (e.g.,

copper sulfate),

sodium hydroxide.[1]

[2]

High-purity oxygen

and an inert carrier

gas (e.g., helium or

argon).[4]
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Cost per Sample
Low (no

consumables).[10]

High (reagents and

waste disposal).[16]

Moderate (gases and

consumables).[4]

Environmental Impact
Low (no chemical

waste).

High (generates

hazardous waste).[16]

Low (minimal

emissions).[16]

In-Depth Experimental Protocols
Near-Infrared Spectroscopy (NIRS) Protocol
NIRS is an indirect analytical method that relies on a calibration model built from samples with

known nitrogen concentrations determined by a reference method (Kjeldahl or Dumas).

Sample Preparation: Soil samples are typically dried at 40-65°C to a constant weight, then

ground to pass through a 2 mm sieve to ensure homogeneity and consistent particle size.[5]

[17]

Spectral Acquisition: The prepared sample is placed in a sample cup and its diffuse

reflectance spectrum is measured using a NIRS instrument, typically in the 400-2500 nm

wavelength range.[5][18]

Calibration Model Development: A large and representative set of soil samples (often

hundreds) is analyzed by both NIRS and a reference method (Kjeldahl or Dumas).

Chemometric software is then used to build a multivariate calibration model (e.g., Partial

Least Squares regression) that correlates the NIRS spectra with the reference nitrogen
values.

Validation and Analysis: The calibration model's predictive ability is tested with an

independent set of samples. Once validated, the model can be used to rapidly predict the

nitrogen content of new, unknown samples from their NIR spectra.

Kjeldahl Method Protocol
The Kjeldahl method is a classic wet chemistry technique involving three key steps.

Digestion: A precisely weighed soil sample (0.2-1.0 g) is placed in a digestion tube with a

catalyst (e.g., a mixture of potassium sulfate and copper sulfate) and concentrated sulfuric
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acid.[7][19] The mixture is heated to approximately 390°C for about two hours until the

solution becomes clear, indicating the conversion of organic nitrogen to ammonium sulfate.

[7][8]

Distillation: After cooling and dilution, the digest is made alkaline with a concentrated sodium

hydroxide solution. The liberated ammonia gas is then steam-distilled and collected in a

receiving flask containing a boric acid solution.[2][19]

Titration: The amount of ammonia trapped in the boric acid is determined by titrating with a

standardized acid (e.g., sulfuric or hydrochloric acid). The volume of titrant used is directly

proportional to the amount of nitrogen in the original sample.[1][19]

Dumas Method Protocol
The Dumas method, or combustion method, is a fully automated technique.

Sample Preparation: A small, dried, and finely ground soil sample (typically 250-350 mg) is

weighed into a tin capsule.[3]

Combustion: The tin capsule containing the sample is dropped into a high-temperature

furnace (around 900-1000°C) in the presence of pure oxygen.[3][20] This causes the sample

to combust, releasing various gases, including nitrogen oxides (NOx).

Reduction and Separation: The combustion gases are passed through a reduction tube

containing copper, which converts the nitrogen oxides to dinitrogen gas (N₂). Other

byproducts, such as water and carbon dioxide, are removed by specific traps.[4]

Detection: The purified N₂ gas is carried by an inert gas (helium or argon) to a thermal

conductivity detector (TCD). The TCD measures the change in thermal conductivity of the

gas stream, which is proportional to the concentration of N₂. The instrument's software then

calculates the total nitrogen content based on a prior calibration.

Visualizing the Analytical Workflows
The following diagrams illustrate the distinct procedural flows of NIRS and the traditional soil

nitrogen analysis methods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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